N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H21N5O3S2 and its molecular weight is 407.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
Novel Selected Tandem Transformations : This study explores novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis, contributing to the development of new heterocyclic compounds with potential applications in pharmaceuticals and materials science (Pokhodylo et al., 2010).
Heterocyclic Synthesis with Thiophene-2-Carboxamide : This research outlines the synthesis of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide and its derivatives, highlighting the process of creating new antibiotic and antibacterial drugs through the manipulation of thiophene carboxamide derivatives (Ahmed, 2007).
Antinociceptive Activity
Synthesis and Antinociceptive Activity : This study focuses on the reaction of thiophene-3-carboxylic acid derivatives with substituted amines to produce new compounds, investigating their antinociceptive (pain-relieving) activity, which could lead to the development of new pain management therapies (Shipilovskikh et al., 2020).
Dearomatising Rearrangements
Dearomatising Rearrangements of Lithiated Thiophenecarboxamides : This research provides insights into the dearomatising cyclisation of thiophene-3-carboxamides, leading to the formation of novel pyrrolinones, azepinones, and partially saturated azepinothiophenes, which have potential applications in the synthesis of bioactive molecules (Clayden et al., 2004).
Synthetic Approaches to Heterocycles
New Synthetic Approaches to Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives : This study demonstrates the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons for preparing thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives, expanding the toolkit for synthesizing complex heterocyclic systems with potential pharmaceutical applications (El-Meligie et al., 2020).
Properties
IUPAC Name |
N-[4-amino-2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3S2/c18-14-13(19-15(24)11-6-5-9-26-11)16(25)21-17(20-14)27-10-12(23)22-7-3-1-2-4-8-22/h5-6,9H,1-4,7-8,10H2,(H,19,24)(H3,18,20,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIJJTGOVIJFZFY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.